Cas no 66107-34-4 (o-Tolyl Trifluoromethanesulfonate)

o-Tolyl trifluoromethanesulfonate (o-Tolyl OTf) is a versatile triflate ester widely used as an electrophilic reagent in organic synthesis. Its key advantages include high reactivity in Friedel-Crafts alkylations, arylations, and other C–C bond-forming reactions due to the excellent leaving group ability of the triflate moiety. The ortho-substituted tolyl group enhances steric and electronic effects, making it valuable for regioselective transformations. It is particularly useful in palladium-catalyzed cross-coupling reactions and as a precursor for introducing o-tolyl groups into complex molecules. The compound is stable under anhydrous conditions but reacts efficiently under controlled environments, offering synthetic flexibility in pharmaceutical and materials chemistry applications.
o-Tolyl Trifluoromethanesulfonate structure
66107-34-4 structure
Product Name:o-Tolyl Trifluoromethanesulfonate
CAS No:66107-34-4
MF:C8H7F3O3S
MW:240.199591875076
MDL:MFCD29089375
CID:396819
PubChem ID:354333304
Update Time:2025-05-28

o-Tolyl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 2-methylphenyl ester
    • o-Tolyl Trifluoromethanesulfonate
    • (2-methylphenyl) trifluoromethanesulfonate
    • (o-tolyl)OSO2CF3
    • 2-methylphenyl triflate
    • 2-Methylphenyl trifluoromethanesulfonate
    • 2-Tolyl trifluoromethanesulfonate
    • o-tolyl triflate
    • Trifluoromethanesulfonic Acid o-Tolyl Ester
    • RBOGJRXPKONDGC-UHFFFAOYSA-N
    • o-tolyltriflate
    • 2-Methylphenol trifluoromethanesulfonate
    • 2-Methylphenyl trifluoromethanesulfonate #
    • T72793
    • 66107-34-4
    • o-tolylTrifluoromethanesulfonate
    • MFCD29089375
    • 2-Cresol triflate
    • AKOS027253000
    • CS-0197359
    • DTXSID10341279
    • AS-69597
    • T3357
    • SCHEMBL2984151
    • MDL： MFCD29089375
    • Inchi： 1S/C8H7F3O3S/c1-6-4-2-3-5-7(6)14-15(12,13)8(9,10)11/h2-5H,1H3
    • InChI Key： RBOGJRXPKONDGC-UHFFFAOYSA-N
    • SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 240.00700
  • Monoisotopic Mass: 240.00679974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 3

Experimental Properties

  • PSA: 51.75000
  • LogP: 3.30420

o-Tolyl Trifluoromethanesulfonate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O160022-1g
o-Tolyl Trifluoromethanesulfonate
 66107-34-4 >98.0%(GC)
1g
 ¥272.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O160022-25G
o-Tolyl Trifluoromethanesulfonate
 66107-34-4 >98.0%(GC)
25g
 ¥2598.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O160022-5G
o-Tolyl Trifluoromethanesulfonate
 66107-34-4 >98.0%(GC)
5g
 ¥717.90 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3357-5g
o-Tolyl Trifluoromethanesulfonate
 66107-34-4 98.0%(GC)
5g
 ￥660.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3357-25g
o-Tolyl Trifluoromethanesulfonate
 66107-34-4 98.0%(GC)
25g
 ￥2925.0 2022-06-10
abcr
AB550338-5 g
o-Tolyl Trifluoromethanesulfonate; .
 66107-34-4
5g
 €164.90 2023-04-13
abcr
AB550338-25 g
o-Tolyl Trifluoromethanesulfonate; .
 66107-34-4
25g
 €511.90 2023-04-13
eNovation Chemicals LLC
D759490-25g
Methanesulfonic acid, trifluoro-, 2-methylphenyl ester
 66107-34-4 98.0%
25g
 $185 2024-06-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T3357-5G
o-Tolyl Trifluoromethanesulfonate
 66107-34-4 >98.0%(GC)
5g
 ¥395.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T3357-25G
o-Tolyl Trifluoromethanesulfonate
 66107-34-4 >98.0%(GC)
25g
 ¥1850.00 2024-04-16

o-Tolyl Trifluoromethanesulfonate Production Method

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Amadis Chemical Company Limited
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(CAS:66107-34-4)o-Tolyl Trifluoromethanesulfonate
Order Number:A1046147
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:21
Price ($):225.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:66107-34-4)o-Tolyl Trifluoromethanesulfonate
A1046147
Purity:99%
Quantity:25g
Price ($):225.0
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